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Compound of Interest

Compound Name: BX430

Cat. No.: B1668162 Get Quote

For researchers, scientists, and drug development professionals working with BX430, a potent

and selective inhibitor of voltage-gated sodium channels, a comprehensive understanding of

safety protocols and handling procedures is paramount. This document provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe and effective use of this compound in the laboratory.

Chemical Identifier:

Chemical Name: N-[2,6-dibromo-4-(1-methylethyl) phenyl]-N′-3-pyridinyl-urea

CAS Number: 688309-70-8

Molecular Formula: C15H15Br2N3O

Molecular Weight: 413.11 g/mol

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
BX430 should be considered hazardous until a complete Safety Data Sheet (SDS) is reviewed.

[1] All personnel must adhere to strict safety protocols to avoid exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

handling BX430.

Hand Protection Chemical-resistant Gloves

Nitrile or other appropriate

material. Inspect gloves for

integrity before each use.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If aerosols may be generated,

a NIOSH-approved respirator

may be necessary.

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of BX430 and ensuring

laboratory safety.

Handling Procedures:

Avoid Contact: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Hygiene: Wash hands thoroughly after handling.[1]

Preparation of Solutions: When preparing solutions, such as dissolving in DMSO, do so

within a chemical fume hood.[1]

Storage Procedures:

Temperature: Store at -20°C for long-term stability.[1]

Light Sensitivity: Protect from light.[1]
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Container: Keep the container tightly sealed to prevent contamination.

Disposal Plans
Proper disposal of BX430 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines:

Waste Type Disposal Method

Unused BX430

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain or

in regular trash.

Contaminated Materials

All materials that have come into contact with

BX430 (e.g., pipette tips, gloves, labware)

should be collected in a designated, labeled

hazardous waste container for proper disposal.

Empty Containers
Empty containers may retain product residue

and should be treated as hazardous waste.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:
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Exposure Route First Aid Instructions

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Experimental Protocols and Visualization
While specific experimental protocols will vary, the following provides a logical workflow for a

typical experiment involving BX430.
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Caption: A typical experimental workflow for using BX430.
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BX430 is a noncompetitive allosteric antagonist of the purinergic P2X4 receptor.[1] The

following diagram illustrates a simplified signaling pathway involving the P2X4 receptor and the

inhibitory action of BX430.
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Caption: Simplified signaling pathway of P2X4 receptor and inhibition by BX430.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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